Cas no 450843-10-4 (3-Cyano-6-hydroxy-3'-(trifluoromethoxy)biphenyl)

3-Cyano-6-hydroxy-3'-(trifluoromethoxy)biphenyl is a biphenyl derivative featuring a cyano group at the 3-position, a hydroxyl group at the 6-position, and a trifluoromethoxy substituent at the 3'-position. This compound is of interest in pharmaceutical and agrochemical research due to its versatile functional groups, which enable further derivatization and potential biological activity. The presence of the trifluoromethoxy group enhances lipophilicity and metabolic stability, while the hydroxyl and cyano groups offer sites for chemical modification. Its rigid biphenyl core contributes to structural specificity, making it a valuable intermediate in the synthesis of complex molecules for medicinal chemistry and material science applications.
3-Cyano-6-hydroxy-3'-(trifluoromethoxy)biphenyl structure
450843-10-4 structure
Product Name:3-Cyano-6-hydroxy-3'-(trifluoromethoxy)biphenyl
CAS No:450843-10-4
MF:C14H8F3NO2
MW:279.214034080505
CID:3169265
PubChem ID:17966026
Update Time:2025-06-07

3-Cyano-6-hydroxy-3'-(trifluoromethoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

    • [1,1'-BIPHENYL]-3-CARBONITRILE, 6-HYDROXY-3'-(TRIFLUOROMETHOXY)-
    • 450843-10-4
    • A1-28577
    • 3-Cyano-6-hydroxy-3'-(trifluoromethoxy)biphenyl
    • SCHEMBL5092890
    • 4-hydroxy-3-[3-(trifluoromethoxy)phenyl]benzonitrile
    • MWURHPVQJMVBDI-UHFFFAOYSA-N
    • 6-hydroxy-3'-(trifluoromethoxy)-[1,1'-biphenyl]-3-carbonitrile
    • Inchi： 1S/C14H8F3NO2/c15-14(16,17)20-11-3-1-2-10(7-11)12-6-9(8-18)4-5-13(12)19/h1-7,19H
    • InChI Key： MWURHPVQJMVBDI-UHFFFAOYSA-N
    • SMILES： FC(OC1=CC=CC(=C1)C1C=C(C#N)C=CC=1O)(F)F

Computed Properties

  • Exact Mass: 279.05071298Da
  • Monoisotopic Mass: 279.05071298Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 376
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 53.3Ų

3-Cyano-6-hydroxy-3'-(trifluoromethoxy)biphenyl Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A011005258-250mg
3-Cyano-6-hydroxy-3'-(trifluoromethoxy)biphenyl
 450843-10-4 97%
250mg
 $489.60 2023-09-01
Alichem
A011005258-500mg
3-Cyano-6-hydroxy-3'-(trifluoromethoxy)biphenyl
 450843-10-4 97%
500mg
 $798.70 2023-09-01
Alichem
A011005258-1g
3-Cyano-6-hydroxy-3'-(trifluoromethoxy)biphenyl
 450843-10-4 97%
1g
 $1534.70 2023-09-01
TRC
C197790-125mg
3-Cyano-6-hydroxy-3'-(trifluoromethoxy)biphenyl
 450843-10-4
125mg
 $ 565.00 2022-04-01
TRC
C197790-250mg
3-Cyano-6-hydroxy-3'-(trifluoromethoxy)biphenyl
 450843-10-4
250mg
 $ 940.00 2022-04-01

3-Cyano-6-hydroxy-3'-(trifluoromethoxy)biphenyl Related Literature

450843-10-4 (3-Cyano-6-hydroxy-3'-(trifluoromethoxy)biphenyl) Related Products

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd